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Compound of Interest

Compound Name:
D-Pantothenic acid hemicalcium

salt

Cat. No.: B15615516 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information and protocols for the use of D-
Pantothenic acid hemicalcium salt, a synthetic, stable form of Vitamin B5, in the formulation

of microbiological growth media.

Introduction
D-Pantothenic acid is an essential nutrient for many microorganisms, serving as the precursor

for the biosynthesis of Coenzyme A (CoA). CoA is a vital cofactor in numerous metabolic

pathways, including the synthesis of fatty acids, lipids, and the metabolism of carbohydrates

and proteins. Due to the unstable and hygroscopic nature of free D-pantothenic acid, the

hemicalcium salt is the preferred form for use in media formulations. This document outlines its

role, typical concentrations, and protocols for its preparation and use in microbiological

research.

Biochemical Role of D-Pantothenic Acid
D-Pantothenic acid is a key component in the universal biosynthetic pathway of Coenzyme A.

This pathway is critical for cellular metabolism and growth.
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D-Pantothenic Acid Phosphopantothenate
 Pantothenate Kinase (PanK)

4'-Phosphopantothenoyl-cysteine
 PPCS

4'-Phosphopantetheine
 PPCDC

Dephospho-CoA
 PPAT

Coenzyme A
 DPCK

Acyl Carrier Protein
 Holo-ACP synthase
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Weigh D-Pantothenic acid
hemicalcium salt

Dissolve in sterile water

Adjust to final volume

Filter-sterilize (0.22 µm)

Aliquot and store at 2-8°C or -20°C
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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